Cas no 108905-81-3 (1-(1,3-dimethylpyrazol-4-yl)ethanol)

• Product Name: 1-(1,3-dimethylpyrazol-4-yl)ethanol
• CAS No: 108905-81-3
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• MDL: MFCD08700895
• CID: 4560265
• PubChem ID: 23005927
• Update Time: 2025-06-14

1-(1,3-dimethylpyrazol-4-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-Dimethyl-1H-Pyrazol-4-Yl)Ethan-1-Ol(WX642155)
• 1-(1,3-Dimethyl-1H-Pyrazol-4-Yl)Ethan-1-Ol
• 1-(1,3-Dimethylpyrazol-4-yl)ethanol
• 1-(1,3-Dimethyl-4-pyrazolyl)ethanol
• CS-0440728
• AKOS017521641
• 108905-81-3
• SCHEMBL15200441
• 1H-Pyrazole-4-methanol, a,1,3-trimethyl-
• MFCD08700895
• 1-(1,3-Dimethyl-1H-pyrazol-4-yl)ethanol
• SY280337
• AS-64664
• AKOS003673231
• 1-(1,3-dimethylpyrazol-4-yl)ethanol

• MDL： MFCD08700895
• Inchi： 1S/C7H12N2O/c1-5-7(6(2)10)4-9(3)8-5/h4,6,10H,1-3H3
• InChI Key： JVBBVHIIZKNTEA-UHFFFAOYSA-N
• SMILES： C(O)(C1=CN(C)N=C1C)C

Computed Properties

• Exact Mass: 140.094963011g/mol
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-(1,3-dimethylpyrazol-4-yl)ethanol

Recent Advances in the Study of 1-(1,3-dimethylpyrazol-4-yl)ethanol (CAS: 108905-81-3) in Chemical Biology and Pharmaceutical Research

The compound 1-(1,3-dimethylpyrazol-4-yl)ethanol (CAS: 108905-81-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This heterocyclic alcohol, characterized by its pyrazole ring and hydroxyl group, has been investigated for its role as a key intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in modulating enzyme activity, particularly in the context of kinase inhibition, which is crucial for targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's efficacy as a building block for the development of selective kinase inhibitors. Researchers utilized 1-(1,3-dimethylpyrazol-4-yl)ethanol to synthesize a series of novel compounds that exhibited potent inhibitory activity against specific kinases involved in inflammatory and oncogenic processes. The study employed molecular docking and kinetic assays to elucidate the binding mechanisms, revealing that the hydroxyl group of the compound plays a pivotal role in forming hydrogen bonds with the kinase active site.

Further investigations have focused on the metabolic stability and pharmacokinetic properties of derivatives of 1-(1,3-dimethylpyrazol-4-yl)ethanol. A recent preclinical study demonstrated that modifications to the pyrazole ring could enhance the compound's bioavailability and reduce its susceptibility to hepatic metabolism. These findings, published in Drug Metabolism and Disposition, suggest that the compound holds promise for the design of orally bioavailable therapeutics with improved pharmacokinetic profiles.

In addition to its pharmacological potential, 1-(1,3-dimethylpyrazol-4-yl)ethanol has been explored for its applications in chemical biology. A 2024 study in ACS Chemical Biology reported its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. The probe's ability to selectively bind to ROS and emit fluorescence under specific conditions makes it a valuable tool for studying oxidative stress-related diseases, such as neurodegenerative disorders and cancer.

Despite these advancements, challenges remain in optimizing the compound's specificity and minimizing off-target effects. Ongoing research aims to address these limitations through structural optimization and advanced screening techniques. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-(1,3-dimethylpyrazol-4-yl)ethanol (CAS: 108905-81-3) represents a versatile and promising scaffold in chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a focal point for future research aimed at developing novel therapeutics and diagnostic tools. Continued exploration of its mechanisms and applications will likely yield significant contributions to the field.